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Compound of Interest

Compound Name: BRILLIANT BLUE #1

Cat. No.: B1170649 Get Quote

An In-depth Technical Guide to the Solubility of Brilliant Blue #1

Introduction
Brilliant Blue #1, also known as Brilliant Blue FCF, FD&C Blue No. 1, or Acid Blue 9, is a

synthetic organic compound classified as a triarylmethane dye.[1] Its E number is E133, and it

has a color index of 42090.[1] It is widely used as a blue colorant in processed foods,

medications, dietary supplements, and cosmetics.[1][2] The compound typically appears as a

blue powder and is known for its solubility in water and glycerol.[1] Its chemical structure,

featuring sulfonate functional groups, contributes significantly to its solubility characteristics,

particularly in polar solvents.[3] This technical guide provides a comprehensive overview of the

solubility of Brilliant Blue #1 in various aqueous and organic solvents, detailed experimental

protocols for solubility determination, and visual representations of key concepts.

Quantitative Solubility Data
The solubility of Brilliant Blue #1 varies across different solvents, primarily influenced by the

polarity of the solvent and the temperature. The following table summarizes the available

quantitative and qualitative solubility data.
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Solvent Temperature Solubility Source Citation

Water 20 °C 10 g/L [4]

Water 23 °C >10 g/L [5]

Water 28 °C 20 g/100mL [6]

Water Ambient 25 mg/mL [3][7]

Water Ambient 30 mg/mL [2]

Water Ambient At least 48 mg/mL [3]

Ethanol Ambient 3 mg/mL [8]

Ethanol Ambient Slightly soluble [3][9]

Ethanol Ambient Marginal solubility [6]

Ethylene Glycol

Monomethyl Ether
Ambient 20 mg/mL [8]

Glycerol Ambient Soluble [1][3][10]

Propylene Glycol Ambient Soluble [11]

Ether Ambient Some solubility [3]

Vegetable Oils Ambient Practically insoluble [8]

Experimental Protocols for Solubility Determination
A standardized and reproducible method is crucial for accurately determining the solubility of

dyes like Brilliant Blue #1. The following protocol is a synthesized methodology based on

established practices for chemical solubility testing and dye analysis.[12][13][14]

Objective: To quantitatively determine the solubility of Brilliant Blue #1 in a given solvent at a

specified temperature.

Materials and Equipment:

Brilliant Blue #1 powder
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Solvent of interest (e.g., deionized water, ethanol)

Analytical balance

Volumetric flasks and pipettes

Glass test tubes or vials

Vortex mixer

Water bath or incubator for temperature control

Centrifuge

UV-Vis Spectrophotometer

Syringe filters (0.45 µm)

Methodology:

Preparation of Saturated Solution: a. Accurately weigh an excess amount of Brilliant Blue
#1 powder and add it to a known volume of the solvent in a glass test tube or vial. The

excess solid is to ensure that a saturated solution is achieved. b. Tightly cap the container to

prevent solvent evaporation. c. Place the container in a temperature-controlled water bath or

incubator set to the desired experimental temperature. d. Agitate the mixture for a prolonged

period (e.g., 24-48 hours) using a shaker or vortex mixer to ensure equilibrium is reached.

Sample Separation: a. After the equilibration period, allow the undissolved solid to settle at

the bottom of the container. b. To separate the saturated solution from the excess solid,

centrifuge the sample at a high speed. c. Carefully extract a clear aliquot of the supernatant

using a pipette. To ensure no solid particles are transferred, it is recommended to filter the

supernatant through a syringe filter (0.45 µm).

Concentration Determination via UV-Vis Spectrophotometry: a. Prepare a series of standard

solutions of Brilliant Blue #1 of known concentrations in the same solvent. b. Measure the

absorbance of these standard solutions at the maximum absorption wavelength (λmax) of

Brilliant Blue #1, which is approximately 628-629 nm.[1][9] c. Generate a calibration curve
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by plotting absorbance versus concentration. d. Dilute the saturated sample solution with the

solvent to a concentration that falls within the linear range of the calibration curve. e.

Measure the absorbance of the diluted sample. f. Use the calibration curve to determine the

concentration of the diluted sample. g. Calculate the concentration of the original saturated

solution by multiplying by the dilution factor. This value represents the solubility of Brilliant
Blue #1 in the solvent at the specified temperature.

Alternative "Solubility Titration" Method: a. This is a simpler and quicker method for

determining solubility.[12] b. Gradually add small, known amounts of Brilliant Blue #1 to a

fixed volume of the solvent. c. After each addition, measure the extinction or light scattering

of the solution in the UV-visible region. d. Plot the measured value against the total amount

of dye added. e. A sharp change in the slope of the curve indicates the point at which the

solubility has been exceeded. The solubility is determined from the intersection of the two

linear portions of the curve.[12]

Visualizations
Experimental Workflow for Solubility Determination
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Start: Prepare Materials
(Brilliant Blue #1, Solvent, Glassware)

Add Excess Dye to Solvent

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

Separate Solid from Solution
(Centrifugation & Filtration)

Dilute Saturated Sample

Prepare Standard Solutions

Measure Absorbance of Standards
(UV-Vis at ~629 nm)

Generate Calibration Curve

Calculate Solubility
(Using Calibration Curve & Dilution Factor)

Measure Absorbance of Diluted Sample

End: Report Solubility Data

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Brilliant Blue #1.

Solubility of Brilliant Blue #1 based on Solvent Polarity
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Polar Solvents Non-Polar / Weakly Polar Solvents
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Caption: Relationship between solvent polarity and Brilliant Blue #1 solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Brilliant blue FCF - Wikipedia [en.wikipedia.org]

2. macsenlab.com [macsenlab.com]

3. Buy Brilliant Blue FCF | 3844-45-9 | >98% [smolecule.com]

4. dcfinechemicals.com [dcfinechemicals.com]

5. carlroth.com [carlroth.com]

6. spectracolors.com [spectracolors.com]

7. file.medchemexpress.com [file.medchemexpress.com]

8. FD&C Blue No. 1 | C37H34N2Na2O9S3 | CID 19700 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. openknowledge.fao.org [openknowledge.fao.org]

10. Brilliant Blue FCF | Encyclopedia MDPI [encyclopedia.pub]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1170649?utm_src=pdf-body-img
https://www.benchchem.com/product/b1170649?utm_src=pdf-body
https://www.benchchem.com/product/b1170649?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Brilliant_blue_FCF
https://www.macsenlab.com/speciality-dyes-biological-stains/brilliant-blue-fcf-3844-45-9/
https://www.smolecule.com/products/s522034
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/101920-SDS-EN.pdf
https://www.carlroth.com/medias/SDB-2981-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDExOTF8YXBwbGljYXRpb24vcGRmfGFEVmhMMmc1WVM4NU1UZ3lPVGt3TnprME56Z3lMMU5FUWw4eU9UZ3hYMGRDWDBWT0xuQmtaZ3wxMDE2NWEzMDEyYjI1YTNkNjRkMTA5YjQ5YjVmYjFiNTUzMDlkNzMyNjJlNGM5NDk0NmZlZmE5ZjBjYjJiZjBk
https://spectracolors.com/wp-content/uploads/2017/04/5.FC_.0010P0-TDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0915/Brilliant-Blue-FCF-DataSheet-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/FD_C-Blue-No.-1
https://pubchem.ncbi.nlm.nih.gov/compound/FD_C-Blue-No.-1
https://openknowledge.fao.org/server/api/core/bitstreams/e947d1a0-5682-4de6-bf14-6b806d200cce/content
https://encyclopedia.pub/entry/35057
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. foodcolourworld.com [foodcolourworld.com]

12. researchgate.net [researchgate.net]

13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

14. sdc.org.uk [sdc.org.uk]

To cite this document: BenchChem. [solubility of Brilliant Blue #1 in aqueous and organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170649#solubility-of-brilliant-blue-1-in-aqueous-
and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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